Cas no 1478899-45-4 (1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine
• CAS No: 1478899-45-4
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 6411477
• PubChem ID: 66025086
• Update Time: 2025-05-26

1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine
• 1478899-45-4
• AKOS015367447
• EN300-1912422
• 1-[(3-bromo-4-fluorophenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H11BrFN/c11-8-5-7(1-2-9(8)12)6-10(13)3-4-10/h1-2,5H,3-4,6,13H2
• InChI Key： NCOKPOFDQDCDCF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC1(CC1)N)F

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 1478899-45-4 and Product Name: 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine

The compound with the CAS number 1478899-45-4 and the product name 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development. The presence of both bromo and fluoro substituents on the aromatic ring, combined with the cyclopropane moiety, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for medicinal chemists.

Recent studies have highlighted the importance of 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine in the design of novel therapeutic agents. The cyclopropane ring, known for its strained three-membered structure, often enhances binding affinity and metabolic stability in drug candidates. In particular, the combination of bromo and fluoro groups introduces specific electronic and steric effects that can fine-tune the pharmacokinetic profile of the compound. This has led to its exploration as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of this compound is its utility in developing treatments for neurological disorders. The 3-bromo-4-fluorophenyl moiety is particularly noteworthy, as it has been shown to interact with specific receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary computational studies suggest that this compound can modulate neurotransmitter release by binding to presynaptic receptors, potentially offering a new mechanism for therapeutic intervention. The cyclopropane group further enhances its suitability for such applications by improving blood-brain barrier penetration.

In addition to its neurological applications, 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine has shown promise in oncology research. The bromo substituent facilitates further functionalization, allowing chemists to introduce additional pharmacophores that can selectively target cancer cells. Early preclinical studies indicate that derivatives of this compound exhibit inhibitory activity against kinases involved in tumor growth and proliferation. The structural rigidity provided by the cyclopropane ring ensures high selectivity, minimizing off-target effects and reducing potential toxicity.

The synthesis of 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyclopropane ring is typically achieved through ring-closing metathesis or cyclopropanation reactions, which must be optimized to ensure high yield and purity. The subsequent bromination and fluorination steps are critical and require careful selection of reagents and catalysts to achieve regioselectivity. Advances in synthetic methodologies have enabled more efficient production routes, making this compound more accessible for further research.

Recent advancements in analytical techniques have also enhanced our understanding of 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine's behavior in biological systems. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and interactions with biological targets. These studies have confirmed the predicted binding modes and have helped refine computational models for drug design. Such high-resolution data is essential for optimizing lead compounds into viable drug candidates.

The potential of 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties. The presence of halogen substituents also makes it suitable for applications in organic electronics, where such compounds can serve as precursors for conductive materials or optoelectronic devices.

As research continues to uncover new possibilities for this compound, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships facilitate rapid translation of laboratory findings into clinical trials, accelerating the development of novel therapeutics. The growing interest in 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine underscores its significance as a versatile building block in modern drug discovery.

In conclusion, 1-(3-bromo-4-fluorophenyl)methylcyclopropan-1-amine represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthetic chemistry and analytical techniques, position it as a cornerstone molecule in pharmaceutical research. As scientists continue to explore its potential, we can expect further breakthroughs that will shape the future of medicine and materials science.